Cas no 1180837-73-3 (3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester)

• Product Name: 3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester
• CAS No: 1180837-73-3
• MF: C₁₇H₁₇N₃O₃S₂
• MW: 375.465181112289
• CID: 69801
• PubChem ID: 8171481
• Update Time: 2025-04-18

3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester Chemical and Physical Properties

Names and Identifiers

• 3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylic acid ethyl ester
• Ethyl 3-{[(4-acetamidophenyl)sulfanyl]methyl}-5-amino-4-cyano-2-t hiophenecarboxylate
• 1180837-73-3
• ethyl 3-[(4-acetamidophenyl)sulfanylmethyl]-5-amino-4-cyanothiophene-2-carboxylate
• 3-[[[4-(Acetylamino)phenyl]thio]methyl]-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester
• 3-4-(Acetylamino)phenylthiomethyl-5-amino-4-cyano-2-thiophenecarboxylicacid ethylester

• Inchi： 1S/C17H17N3O3S2/c1-3-23-17(22)15-14(13(8-18)16(19)25-15)9-24-12-6-4-11(5-7-12)20-10(2)21/h4-7H,3,9,19H2,1-2H3,(H,20,21)
• InChI Key： FSLBTHYKXMJDTR-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OCC)CSC1C=CC(=CC=1)NC(C)=O)N

Computed Properties

• Exact Mass: 375.07113376g/mol
• Monoisotopic Mass: 375.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 672.366 °C at 760 mmHg
• Flash Point: 360.434 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides